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Compound of Interest

Compound Name: Lanopylin B2

Cat. No.: B15558972

Disclaimer: The term "Lanopylin B2" does not correspond to a recognized chemical entity in
standard databases. The provided information pertains to "Lanolin” and "Riboflavin (Vitamin
B2)" based on the user's query. Researchers should verify the identity of their specific
substance before applying these protocols.

Lanolin
Physical and Chemical Properties

Lanolin is a yellow, solid paste with no available information on its odor.[1] It is stable under
normal conditions and hazardous polymerization does not occur.[1]
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Property Value

Physical State Solid Paste[1]

Appearance Yellow[1]

Melting Point/Range 38-40°C/100.4 - 104 °F[1]
Flash Point 209 °C / 408.2 °F[1]
Autoignition Temperature 445 °C /833 °F[1]

Water Solubility No information available
Incompatible Materials Strong oxidizing agents[1]

Carbon monoxide (CO), Carbon dioxide (CO2)
[1]

Hazardous Decomposition

Hazard Identification and Toxicity

Lanolin is not classified as a hazardous substance or mixture according to Regulation (EC) No
1272/2008. It does not require a hazard warning label in accordance with GHS criteria.

Endpoint Result

No component of this product present at levels
Carcinogenicity greater than or equal to 0.1% is identified as a
carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

Experimental Protocols

o Ventilation: Ensure adequate ventilation in the handling area.[1]
o Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or goggles (compliant with EN 166).

[1]
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o Hand Protection: Wear protective gloves (e.g., Nitrile rubber, Neoprene, Natural rubber,
PVC). Inspect gloves before use.[1]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

e Hygiene Measures:

o Avoid contact with skin, eyes, or clothing.[1]

o Do not eat, drink, or smoke when using this product.[1]

o Wash hands before breaks and after work.[1]

o Remove and wash contaminated clothing before reuse.[1]
In case of a spill, follow these procedures:

o Personal Precautions: Use personal protective equipment as required. Ensure adequate
ventilation. Avoid contact with skin and eyes.[1]

e Environmental Precautions: Prevent the product from entering drains.[2]
e Containment and Cleaning:
o Cover drains to prevent entry.[2]
o Sweep up the spilled material and shovel it into suitable containers for disposal.[1]

o Clean the affected area thoroughly.[2]

Preparation

Don PPE
Spill Occurs (Gloves, Goggles, [
Lab Coat)

Containment & Cleanup Disposal & Decontamination

. . . Collect Material | | Dispose in .
Cover Drains }—D{ Contain Spill }—» (Sweep/Shovel) {— Sealed Container —» Decontaminate Area

Click to download full resolution via product page
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Lanolin Spill Response Workflow
» Keep the container tightly closed.[1]
» Store in a dry and well-ventilated place.[1]

» Avoid excess heat and incompatible materials like strong oxidizing agents.[1]

Proper Storage

Location Container Conditions

/ v v
Well-Ventilated Tightly Closed Away from Heat Away from Oxidizing Agents)

Click to download full resolution via product page

Lanolin Storage Conditions

Riboflavin (Vitamin B2)
Physical and Chemical Properties

Riboflavin is a yellow to orange-yellow crystalline powder with a slight odor.[3] It is a water-

soluble vitamin.[4]
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Property

Value

Physical State

Solid[3]

Appearance Yellow to orange-yellow crystalline powder[3]
Molecular Weight 376.4 g/mol [3]
N Soluble in alkaline solution, limited water
Solubility .
solubility[3][4]
- Unstable to heat and light in alkaline solution.
Stability

More stable in acidic solution.[3]

Hazard Identification and Toxicity

Riboflavin is not considered a hazardous substance.[2] High-dose riboflavin does not cause

toxicity as excess amounts are excreted in the urine.[4] Intakes of riboflavin from food that are

many times the RDA have no observable toxicity.[5]

Endpoint

Result

Acute Toxicity

Low toxicity. A No-Observed-Adverse-Effect
Level (NOAEL) of 410 mg/kg bw/day was based
on effects on urinary specific gravity and volume

in female rats.[6]

Genotoxicity

No mutagenic/genotoxic effects have been

indicated in available studies.[6]

Skin/Eye Irritation

A 50% aqueous preparation was not irritating to
the skin in rabbit studies.[6]

Experimental Protocols

Standard laboratory practices are sufficient for handling Riboflavin.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses.
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o Hand Protection: Wear protective gloves.

Hygiene Measures:

[e]

Avoid inhalation of dust.[2]

o

After handling, wash hands thoroughly.

[¢]

In case of skin contact, rinse the skin with water.[2]

[¢]

In case of eye contact, rinse out with plenty of water.[2]

If inhaled: Move the person to fresh air.[2]

In case of skin contact: Take off contaminated clothing and rinse skin with water/shower.[2]

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and
easy to do so.[2]

If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[2]

Store in a tightly closed container.

Protect from light.[3]

Store in a dry place.
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Riboflavin Storage Requirements

Optimal Storage
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Riboflavin Storage Requirements

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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